![molecular formula C19H27N3O2 B5523334 3-(3-hydroxy-3-methylbutyl)-N-[1-methyl-2-(3-methyl-1H-pyrazol-5-yl)ethyl]benzamide](/img/structure/B5523334.png)
3-(3-hydroxy-3-methylbutyl)-N-[1-methyl-2-(3-methyl-1H-pyrazol-5-yl)ethyl]benzamide
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Description
3-(3-hydroxy-3-methylbutyl)-N-[1-methyl-2-(3-methyl-1H-pyrazol-5-yl)ethyl]benzamide is a useful research compound. Its molecular formula is C19H27N3O2 and its molecular weight is 329.4 g/mol. The purity is usually 95%.
The exact mass of the compound this compound is 329.21032711 g/mol and the complexity rating of the compound is 413. The storage condition is unknown. Please store according to label instructions upon receipt of goods.
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Scientific Research Applications
Synthesis and Antiviral Activity
One study describes a novel route for synthesizing benzamide-based 5-aminopyrazoles and their derivatives, which show significant antiviral activities against bird flu influenza (H5N1). These compounds were synthesized through a reaction of benzoyl isothiocyanate with malononitrile in KOH–EtOH, followed by alkylation and reaction with hydrazine. The new compounds demonstrated viral reduction in the range of 85–65% against H5N1, indicating their potential as antiviral agents (Hebishy, Salama, & Elgemeie, 2020).
Synthesis and Antibacterial Activity
Another study focused on the synthesis of 3-hydroxy-4-oxo-4H-pyran-2-carboxamide derivatives, which displayed antimicrobial activities. These amide derivatives were synthesized using TBTU as a coupling agent and NMM as a base, showing higher antibacterial activity against S. aureus, E. faecalis, and E. coli compared to other synthesized compounds. This research indicates the potential of these compounds in developing new antimicrobial agents (Aytemi̇r, Erol, Hider, & Özalp, 2003).
Synthesis and Evaluation for Antitumor Activity
Further research includes the synthesis and characterization of pyrazole derivatives, exploring their antitumor, antifungal, and antibacterial pharmacophore sites. The study identified the biological activity origins against breast cancer and microbes, contributing valuable insights into the development of new therapeutic agents (Titi et al., 2020).
Properties
IUPAC Name |
3-(3-hydroxy-3-methylbutyl)-N-[1-(5-methyl-1H-pyrazol-3-yl)propan-2-yl]benzamide |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C19H27N3O2/c1-13(10-17-11-14(2)21-22-17)20-18(23)16-7-5-6-15(12-16)8-9-19(3,4)24/h5-7,11-13,24H,8-10H2,1-4H3,(H,20,23)(H,21,22) |
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Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
GWBRFNRAIVPAQT-UHFFFAOYSA-N |
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Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC(=NN1)CC(C)NC(=O)C2=CC=CC(=C2)CCC(C)(C)O |
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Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C19H27N3O2 |
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Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
329.4 g/mol |
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Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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